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Compound of Interest

Compound Name: TRPC5-IN-1

Cat. No.: B12296527 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and effective

handling of chemical compounds is paramount. This guide provides essential, immediate safety

and logistical information for the selective TRPC5 inhibitor, TRPC5-IN-1, including operational

and disposal plans to foster a secure laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)
The primary hazards associated with TRPC5-IN-1, as identified in its Material Safety Data

Sheet (MSDS), are that it is harmful if swallowed and very toxic to aquatic life with long-lasting

effects[1]. Therefore, adherence to proper safety protocols is crucial. The following table

summarizes the recommended personal protective equipment for handling TRPC5-IN-1, based

on general laboratory safety standards and the specific hazards of the compound.
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PPE Category Minimum Requirement
Recommended for High-
Risk Operations

Eye and Face Protection
Safety glasses with side

shields
Goggles and/or a face shield

Hand Protection Disposable nitrile gloves
Double-gloving with nitrile

gloves

Body Protection Laboratory coat ---

Foot Protection Closed-toe shoes ---

Note: A thorough hazard assessment of specific laboratory operations should be conducted to

determine if additional PPE, such as respiratory protection, is necessary[2][3].

Operational and Handling Plan
A systematic approach to handling TRPC5-IN-1 will minimize exposure and ensure the integrity

of the compound.

Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Store TRPC5-IN-1 in a tightly sealed container in a cool, dry, and well-ventilated area.

Recommended storage conditions are -20°C for up to two years as a powder and -80°C for

up to six months when in DMSO[4][5].

Preparation and Use:

Work Area Preparation: Designate a specific area for handling TRPC5-IN-1, preferably within

a chemical fume hood. Ensure the work area is clean and uncluttered.

Donning PPE: Before handling the compound, put on all required PPE as outlined in the

table above.

Weighing and Reconstitution:
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When weighing the powdered form, do so in a fume hood to avoid inhalation of any

airborne particles.

For reconstitution, slowly add the desired solvent (e.g., DMSO) to the vial containing

TRPC5-IN-1. Cap the vial and vortex until the compound is fully dissolved.

Experimental Procedures:

Conduct all work with solutions of TRPC5-IN-1 within a fume hood.

Avoid direct contact with the skin, eyes, and clothing. In case of accidental contact,

immediately flush the affected area with copious amounts of water and seek medical

attention if necessary[1].

Do not eat, drink, or smoke in the designated work area[1].

Post-Experiment:

Thoroughly clean the work area with an appropriate solvent and decontaminating solution.

Wash hands thoroughly with soap and water after handling the compound and before

leaving the laboratory[1].

Disposal Plan
Proper disposal of TRPC5-IN-1 and associated waste is critical to prevent environmental

contamination.

Chemical Waste:

Dispose of unused TRPC5-IN-1 and any solutions containing the compound as hazardous

chemical waste.

Collect all waste in a designated, properly labeled, and sealed container.

Follow all local, state, and federal regulations for hazardous waste disposal. Do not

release into the environment[1].
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Contaminated Materials:

Dispose of all contaminated consumables, such as pipette tips, tubes, and gloves, in the

designated hazardous waste container.

TRPC5 Signaling Pathway
TRPC5 is a non-selective, calcium-permeable cation channel that is involved in various

physiological processes. Its activation can be initiated through G-protein coupled receptors

(GPCRs) and the subsequent activation of phospholipase C (PLC)[6][7]. The diagram below

illustrates a simplified signaling pathway involving TRPC5 activation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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